Cas no 1806505-22-5 (3-(3-Chloro-2-oxopropyl)-4-(hydroxymethyl)mandelic acid)

• Product Name: 3-(3-Chloro-2-oxopropyl)-4-(hydroxymethyl)mandelic acid
• CAS No: 1806505-22-5
• MF: C₁₂H₁₃ClO₅
• MW: 272.681623220444
• CID: 4940500
• Update Time: 2025-10-23

3-(3-Chloro-2-oxopropyl)-4-(hydroxymethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloro-2-oxopropyl)-4-(hydroxymethyl)mandelic acid

• Inchi： 1S/C12H13ClO5/c13-5-10(15)4-9-3-7(11(16)12(17)18)1-2-8(9)6-14/h1-3,11,14,16H,4-6H2,(H,17,18)
• InChI Key： GAOGJKLZMWISMB-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=C(C=CC=1CO)C(C(=O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• XLogP3: 0.2
• Topological Polar Surface Area: 94.8

Additional information on 3-(3-Chloro-2-oxopropyl)-4-(hydroxymethyl)mandelic acid

3-(3-Chloro-2-oxopropyl)-4-(hydroxymethyl)mandelic Acid: A Comprehensive Overview

The compound with CAS No. 1806505-22-5, known as 3-(3-Chloro-2-oxopropyl)-4-(hydroxymethyl)mandelic acid, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of mandelic acid, a naturally occurring alpha-hydroxy acid, which has been extensively studied for its potential applications in drug development and chemical synthesis. The addition of the 3-chloro-2-oxopropyl group and the hydroxymethyl substituent introduces unique chemical properties, making this compound a valuable subject for research.

Recent studies have highlighted the importance of mandelic acid derivatives in the development of novel therapeutic agents. The 3-chloro-2-oxopropyl group, which is a chlorinated ketone, contributes to the compound's reactivity and stability. This group has been shown to enhance the compound's ability to participate in various chemical reactions, such as nucleophilic additions and condensations. Additionally, the hydroxymethyl group attached to the mandelic acid backbone introduces hydrophilic properties, which can influence the compound's solubility and bioavailability.

One of the most promising applications of this compound lies in its potential as a precursor for drug synthesis. Researchers have explored its use in the development of anti-inflammatory agents, antimicrobial compounds, and anticancer drugs. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that this compound could serve as a lead molecule for developing novel anti-inflammatory therapies.

In terms of antimicrobial activity, recent experiments have shown that this compound demonstrates significant activity against a range of bacterial and fungal pathogens. The presence of the chlorinated ketone group appears to play a critical role in disrupting microbial cell membranes and inhibiting key enzymatic processes. These findings are particularly relevant in light of the growing concern over antibiotic resistance, as novel compounds with unique mechanisms of action are urgently needed.

The anticancer potential of this compound has also been explored in recent studies. Preclinical trials have shown that it exhibits selective cytotoxicity against cancer cells while sparing normal cells. This selectivity is attributed to the compound's ability to target specific signaling pathways involved in cancer cell proliferation and survival. Furthermore, its hydrophilic nature enhances its ability to penetrate cellular membranes, making it a promising candidate for drug delivery systems.

From a synthetic chemistry perspective, this compound serves as an excellent platform for exploring novel reaction mechanisms and catalytic processes. The presence of multiple functional groups provides ample opportunities for further modification and functionalization. Researchers have utilized this compound as a building block for constructing more complex molecules with enhanced biological activities.

In conclusion, 3-(3-Chloro-2-oxopropyl)-4-(hydroxymethyl)mandelic acid (CAS No. 1806505-22-5) is a versatile compound with significant potential in various areas of chemical research and pharmaceutical development. Its unique chemical structure, combined with its diverse biological activities, makes it an invaluable tool for advancing our understanding of molecular mechanisms and therapeutic interventions.